BSH-IN-7

• Molecular Formula: C25H41FO3
• Molecular Weight: 408.5984
• IUPAC Name: (R)-5-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-Dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-1-fluorohexan-2-one
• InChI: InChI=1S/C25H41FO3/c1-15(4-5-18(28)14-26)19-6-7-20-23-21(9-11-25(19,20)3)24(2)10-8-17(27)12-16(24)13-22(23)29/h15-17,19-23,27,29H,4-14H2,1-3H3/t15-,16+,17-,19-,20+,21+,22-,23+,24+,25-/m1/s1
• InChI Key: XDVGNIBMZHDZLL-GDQMVUAZSA-N
• SMILES: C[C@@H]([C@H]1CC[C@@]2([H])[C@]3([H])[C@H](O)C[C@]4([H])C[C@H](O)CC[C@]4(C)[C@@]3([H])CC[C@]12C)CCC(CF)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: BSH-IN-7

Description

BSH-IN-7 is a novel potent covalent inhibitor of gut bacterial bile salt hydrolases (BSH).

Scientific Research Applications

Energy Storage Systems

BSH-IN-7 has been explored in the context of energy storage systems, particularly in battery-supercapacitor hybrid devices (BSH). These devices combine a high-capacity battery-type electrode with a high-rate capacitive electrode. BSH is notable for its potential applications in electric vehicles, smart electric grids, and miniaturized electronic/optoelectronic devices. It offers advantages such as high performance, affordability, safety, and environmental friendliness. Recent advancements in materials and electrochemical performances of BSHs, including those with specific functionalities like flexibility and transparency, have been highlighted (Zuo et al., 2017).

Boron Neutron Capture Therapy

BSH-IN-7 is also significant in medical research, specifically in Boron Neutron Capture Therapy (BNCT) for treating brain tumors. BNCT is a type of radiation therapy that targets tumors using boron-containing compounds, such as BSH (sodium borocaptate), when irradiated with neutrons. Research shows that intracarotid administration of BSH, with or without blood-brain barrier disruption, can significantly enhance the tumor uptake of BSH and improve survival in animal models of brain tumors (Yang et al., 1997).

Patient Care in Hematopoietic Cellular Transplant Units

In patient care, particularly in hematopoietic cellular transplant (HCT) settings, BSH (Bedside Shift Handoff) is used to improve patient care experiences. BSH provides a consistent communication platform among patients, caregivers, and clinicians, which is crucial for patient-centered care. However, the effectiveness of BSH and its alignment with the specific needs of HCT patients is a subject of ongoing evaluation and improvement (Conover et al., 2019).

Bio-Climatic Roofing

In the field of building and environmental design, BSH is used in the performance evaluation of bio-climatic roofs (BCR). A specific study on the Building Scientific Research Center (BSRC) BCR demonstrated its ability to reduce daily heat gain through roof fabrics, induce significant air ventilation, improve thermal comfort, and provide appropriate daylighting without overheating (Waewsak et al., 2003).

Pharmacokinetics in Cancer Treatment

BSH is also relevant in the study of pharmacokinetics, particularly in the context of treating malignant glioma. The distribution of BSH in patients with malignant glioma has been investigated to improve the effectiveness of BNCT. This includes understanding the pharmacokinetics, biodistribution, and potential toxicity of BSH to optimize treatment and minimize harm to healthy tissues (Gabel et al., 2005).